(12R,15R,32S,33R)-4,5,6,14,20,21,22,25,26,27,38,39,40,43,44,55-hexadecahydroxy-2,10,13,16,31,34,46,53-octaoxaundecacyclo[46.7.1.03,8.012,33.015,32.018,23.024,29.036,41.042,51.045,50.049,54]hexapentaconta-1(55),3,5,7,18,20,22,24,26,28,36,38,40,42,44,48(56),49(54),50-octadecaene-9,17,30,35,47,52-hexone

• Molecular Formula: C48H28O30
• Molecular Weight: 1084.7 g/mol
• IUPAC Name: (12R,15R,32S,33R)-4,5,6,14,20,21,22,25,26,27,38,39,40,43,44,55-hexadecahydroxy-2,10,13,16,31,34,46,53-octaoxaundecacyclo[46.7.1.03,8.012,33.015,32.018,23.024,29.036,41.042,51.045,50.049,54]hexapentaconta-1(55),3,5,7,18,20,22,24,26,28,36,38,40,42,44,48(56),49(54),50-octadecaene-9,17,30,35,47,52-hexone
• InChI: InChI=1S/C48H28O30/c49-12-1-7-18(30(58)25(12)53)19-8(2-13(50)26(54)31(19)59)45(67)78-41-40(77-44(7)66)37-17(73-48(41)70)6-71-42(64)11-4-15(52)28(56)34(62)36(11)72-16-5-10-21-23-24(47(69)76-38(21)29(16)57)22(33(61)35(63)39(23)75-46(10)68)20-9(43(65)74-37)3-14(51)27(55)32(20)60/h1-5,17,37,40-41,48-63,70H,6H2/t17-,37-,40+,41-,48?/m1/s1
• InChI Key: XLTUFSWXCLUYIA-OMAMPWTPSA-N
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H]3[C@H](C(O2)O)OC(=O)C4=CC(=C(C(=C4C5=C(C(=C(C=C5C(=O)O3)O)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6C7=C(C(=C8C9=C7C(=O)OC2=C9C(=CC(=C2O)OC2=C(C(=C(C=C2C(=O)O1)O)O)O)C(=O)O8)O)O)O)O)O
• Canonical SMILES: C1C2C(C3C(C(O2)O)OC(=O)C4=CC(=C(C(=C4C5=C(C(=C(C=C5C(=O)O3)O)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6C7=C(C(=C8C9=C7C(=O)OC2=C9C(=CC(=C2O)OC2=C(C(=C(C=C2C(=O)O1)O)O)O)C(=O)O8)O)O)O)O)O
• synonyms: terchebulin

Description

(12R,15R,32S,33R)-4,5,6,14,20,21,22,25,26,27,38,39,40,43,44,55-hexadecahydroxy-2,10,13,16,31,34,46,53-octaoxaundecacyclo[46.7.1.03,8.012,33.015,32.018,23.024,29.036,41.042,51.045,50.049,54]hexapentaconta-1(55),3,5,7,18,20,22,24,26,28,36,38,40,42,44,48(56),49(54),50-octadecaene-9,17,30,35,47,52-hexone is a natural product found in Terminalia chebula, Terminalia arjuna, and Terminalia citrina with data available.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds with intricate structures like the one described are often subjects of synthetic organic chemistry research. The challenges in synthesizing such molecules involve multiple-step synthetic routes, stereoselective or regioselective reactions, and the stabilization of reactive intermediates. For example, complex macrocyclic compounds are synthesized for their potential applications in catalysis, as molecular receptors, or for their unique physical properties (Berscheid & Vögtle, 1992).

Biological Activities

Compounds with multiple hydroxyl groups and a complex cyclic structure may exhibit interesting biological activities. They could be studied for their potential as pharmaceuticals or bioactive compounds. For example, triterpene acids and their derivatives have shown a variety of biological activities, including antifeedant properties (Mallavadhani et al., 2003).

Material Science Applications

In material science, complex organic molecules can be utilized in the development of new materials with unique properties, such as conducting polymers, organic semiconductors, or materials for energy storage and conversion. The synthesis and study of such compounds often contribute to advancements in nanotechnology, electronics, and renewable energy.

Environmental and Ecological Research

Research on complex organic compounds also extends to their impact on the environment and their role in ecological systems. Studies might explore the natural occurrence of similar compounds, their biodegradation, or their effects on various forms of life. For instance, brominated flame retardants, which include a variety of complex organic molecules, have been studied for their environmental persistence and bioaccumulation (Verreault et al., 2007).